Cas no 1047-70-7 (Piperazine,1-[2-(3,4-dimethoxyphenyl)ethyl]-4-(2-pyridinyl)-)

• Product Name: Piperazine,1-[2-(3,4-dimethoxyphenyl)ethyl]-4-(2-pyridinyl)-
• CAS No: 1047-70-7
• MF: C₁₉H₂₅N₃O₂
• MW: 327.420704603195
• CID: 166622
• PubChem ID: 120961
• Update Time: 2025-04-19

Piperazine,1-[2-(3,4-dimethoxyphenyl)ethyl]-4-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[2-(3,4-dimethoxyphenyl)ethyl]-4-(2-pyridinyl)-
• 1-[2-(3,4-dimethoxyphenyl)ethyl]-4-pyridin-2-ylpiperazine
• 1-(3,4-Dimethoxyphenethyl)-4-(2-pyridyl)piperazin
• 1-(3,4-Dimethoxyphenethyl)-4-(2-pyridyl)piperazine
• 1-(3,4-dimethoxy-phenethyl)-4-pyridin-2-yl-piperazine
• 1-[2-(3,4-dimethoxyphenyl)ethyl]-4-(pyridin-2-yl)piperazine
• AC1L3RTG
• BRN 0625640
• LS-111779
• Piperazine, 1-(3,4-dimethoxyphenethyl)-4-(2-pyridyl)-
• DTXSID90146663
• 1047-70-7

• Inchi： 1S/C19H25N3O2/c1-23-17-7-6-16(15-18(17)24-2)8-10-21-11-13-22(14-12-21)19-5-3-4-9-20-19/h3-7,9,15H,8,10-14H2,1-2H3
• InChI Key： AMRDFXICIGZUMO-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCN1CCN(C2C=CC=CN=2)CC1)OC

Computed Properties

• Exact Mass: 327.19485
• Monoisotopic Mass: 327.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.83